Cas no 860626-80-8 ((4-Fluoropyridin-3-yl)boronic acid)

• Product Name: (4-Fluoropyridin-3-yl)boronic acid
• CAS No: 860626-80-8
• MF: C₅H₅BFNO₂
• MW: 140.908104658127
• MDL: MFCD07368772
• CID: 830349
• Update Time: 2025-06-28

(4-Fluoropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoropyridin-3-yl)boronic acid
• 4-Fluoropyridin-3-yl Boronic Acid
• 3-Isothiazolecarboxylic acid
• 4-Fluoropyridine 3-boronic acid
• 4-Fluoropyridine-3-boronic acid
• 3-Borono-4-fluoropyridine
• 4-fluoro-3-pyridylboronic acid
• 4-fluoropyridin-3-yl-3-boronic acid
• B-(4-Fluoro-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (4-fluoro-3-pyridinyl)- (9CI)

• MDL： MFCD07368772
• Inchi： 1S/C5H5BFNO2/c7-5-1-2-8-3-4(5)6(9)10/h1-3,9-10H
• InChI Key： FJHZOURNTIVCIA-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CN=CC=1

Computed Properties

• Exact Mass: 141.04000
• Monoisotopic Mass: 141.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.507
• PSA: 53.35000
• LogP: -1.09950

(4-Fluoropyridin-3-yl)boronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (4-Fluoropyridin-3-yl)boronic acid

4-Fluoropyridin-3-yl Boronic Acid: A Comprehensive Overview

4-Fluoropyridin-3-yl boronic acid, also known by its CAS number 860626-80-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its pyridine ring substituted with a fluorine atom at the 4-position and a boronic acid group at the 3-position, serves as a key intermediate in various chemical reactions. Recent advancements in its synthesis and applications have further highlighted its potential in drug discovery, material development, and catalytic processes.

The structure of 4-fluoropyridin-3-yl boronic acid is particularly interesting due to the combination of electron-withdrawing groups (the fluorine atom) and the reactive boronic acid moiety. This unique arrangement makes it an ideal candidate for cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely used in the construction of biaryl compounds. Recent studies have demonstrated that this compound can be effectively utilized in the synthesis of complex heterocyclic systems, which are of great importance in medicinal chemistry.

In terms of synthesis, 4-fluoropyridin-3-yl boronic acid can be prepared via several routes, including the hydroboration of aryl halides or through direct arylation methods. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. A 2023 study published in Journal of Organic Chemistry reported a novel method involving microwave-assisted synthesis, which significantly reduced reaction time while maintaining high yields.

The application of 4-fluoropyridin-3-yl boronic acid extends beyond traditional organic synthesis. Recent research has explored its use in the development of advanced materials, such as fluorescent sensors and organic light-emitting diodes (OLEDs). The fluorine substitution at the 4-position enhances the electronic properties of the molecule, making it suitable for these applications. For instance, a 2022 study in Nature Communications highlighted its role in creating highly efficient OLEDs with improved color purity and operational stability.

In addition to its synthetic and material applications, 4-fluoropyridin-3-yl boronic acid has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent years. A 2021 paper in Catalysis Letters demonstrated that this compound could enhance the catalytic activity of palladium catalysts in C-C bond formation reactions, opening new avenues for industrial applications.

The environmental impact and safety profile of 4-fluoropyridin-3-yl boronic acid are also areas of active research. Studies have shown that this compound exhibits moderate toxicity to aquatic organisms, but its biodegradability under specific conditions remains an area requiring further investigation. Regulatory agencies have recommended cautious handling due to its potential hazards, particularly when working with concentrated solutions or during large-scale production processes.

In conclusion, 4-fluoropyridin-3-yli boronic acid, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its role as a key intermediate in organic synthesis, coupled with its emerging applications in materials science and catalysis, underscores its importance across multiple disciplines. As research progresses, new insights into its properties and potential uses are expected to further solidify its position as an essential compound in modern chemistry.